Octadecylamine Octadecylamine Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Brand Name: Vulcanchem
CAS No.: 124-30-1
VCID: VC0050001
InChI: InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
SMILES: CCCCCCCCCCCCCCCCCCN
Molecular Formula: C18H39N
Molecular Weight: 269.5 g/mol

Octadecylamine

CAS No.: 124-30-1

Reference Standards

VCID: VC0050001

Molecular Formula: C18H39N

Molecular Weight: 269.5 g/mol

Octadecylamine - 124-30-1

CAS No. 124-30-1
Product Name Octadecylamine
Molecular Formula C18H39N
Molecular Weight 269.5 g/mol
IUPAC Name octadecan-1-amine
Standard InChI InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
Standard InChIKey REYJJPSVUYRZGE-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCN
Canonical SMILES CCCCCCCCCCCCCCCCCCN
Boiling Point 660 °F at 760 mm Hg (NTP, 1992)
346.8 °C
346.8 °C @ 760 mm Hg
Density 0.8618 at 68 °F (NTP, 1992)
0.8618 @ 20 °C/4 °C
0.86 g/cm³
Flash Point 300 °F (NTP, 1992)
148 °C c.c.
Melting Point 120 to 126 °F (NTP, 1992)
52.9 °C
49-52°C
Physical Description Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
DryPowder; Liquid; OtherSolid
Liquid; OtherSolid; PelletsLargeCrystals
Solid
WHITE FLAKES WITH CHARACTERISTIC ODOUR.
Description Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Related CAS 1838-08-0 (hydrochloride)
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
Insol in water; sol in alcohol, ether, benzene; very sol in chloroform; miscible in acetone
Solubility in water: very poo
Synonyms 1-octadecanamine, hydrochloride
1-octadecanamine, hydrochloride (1:1)
1-octadecylamine
octadecyl ammonium chloride
octadecylamine
octadecylamine hydrochloride
stearamine
stearyl amine
stearylamine
stearylamine hydrochloride
stearylammonium chloride
Vapor Density 9.29 (NTP, 1992) (Relative to Air)
PubChem Compound 15793
Last Modified Nov 11 2021
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